Cas no 1169806-00-1 (Kaurane-7,16,17-triol,17-(benzeneacetate), (7b)-)

• Product Name: Kaurane-7,16,17-triol,17-(benzeneacetate), (7b)-
• CAS No: 1169806-00-1
• Molecular Formula: C₂₈H₄₀O₄
• Molecular Weight: 440.61500
• CID: 97734
• PubChem ID: 42643169

Kaurane-7,16,17-triol,17-(benzeneacetate), (7b)- Properties

Names and Identifiers

• Kaurane-7,16,17-triol,17-(benzeneacetate), (7b)-
• Sculponeatin O
• (5β,7β,8α,9β,10α,13α,16β)-7,16-Dihydroxykauran-17-yl phenylacetat e
• 13,14-dehydro-latanoprost
• [ "" ]
• AKOS032962127
• HY-N1259
• CS-0016663
• [(1R,2S,4R,9R,10S,13R,14R)-2,14-dihydroxy-5,5,9-trimethyl-14-tetracyclo[11.2.1.01,10.04,9]hexadecanyl]methyl 2-phenylacetate
• 1169806-00-1
• FS-10190
• DA-57748
• ((1R,2S,4R,9R,10S,13R,14R)-2,14-dihydroxy-5,5,9-trimethyl-14-tetracyclo(11.2.1.01,10.04,9)hexadecanyl)methyl 2-phenylacetate

• InChIKey： RQZFFMTZMGJLHA-MLAMDFKFSA-N
• Inchi： InChI=1S/C28H40O4/c1-25(2)12-7-13-26(3)21-11-10-20-16-27(21,23(29)15-22(25)26)17-28(20,31)18-32-24(30)14-19-8-5-4-6-9-19/h4-6,8-9,20-23,29,31H,7,10-18H2,1-3H3/t20-,21-,22+,23-,26-,27+,28-/m0/s1
• SMILES： O=C(OC[C@@]1([C@H]2CC[C@H]3[C@]4(C)CCCC(C)(C)[C@H]4C[C@H](O)[C@]3(C2)C1)O)CC1=CC=CC=C1

Computed Properties

• Exact Mass: 440.29300
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 5
• Monoisotopic Mass: 440.293
• Heavy Atom Count: 32
• Complexity: 727
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5.7
• Topological Polar Surface Area: 66.8A^2

Experimental Properties

• LogP: 4.90700
• PSA: 66.76000
• Boiling Point: 559.6±30.0 °C at 760 mmHg
• Vapor Pressure: 0.0±1.6 mmHg at 25°C
• Flash Point: 179.8±18.1 °C
• Color/Form: Cryst.
• Density: 1.2±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Kaurane diterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Kaurane diterpenoids